Cas no 2171699-04-8 (2-{2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-2-cyclopropylacetic acid)

• Product Name: 2-{2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-2-cyclopropylacetic acid
• CAS No: 2171699-04-8
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6310019
• PubChem ID: 165758907
• Update Time: 2025-05-21

2-{2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-2-cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-2-cyclopropylacetic acid
• 2-{[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]oxy}-2-cyclopropylacetic acid
• EN300-1547041
• 2171699-04-8

• Inchi： 1S/C26H28N2O6/c29-24(28-34-23(25(30)31)16-12-13-16)22(15-6-5-7-15)27-26(32)33-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,15-16,21-23H,5-7,12-14H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： YDJJHPCJYKQVQP-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C1CC1)NC(C(C1CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-2-cyclopropylacetic acid

2-{2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-2-cyclopropylacetic acid: A Comprehensive Overview

The compound 2-{2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-2-cyclopropylacetic acid (CAS No. 2171699-04-8) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining cyclobutyl, cyclopropyl, and 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) groups, which are pivotal in peptide synthesis and drug development. Its intricate architecture makes it a valuable intermediate for designing novel therapeutics and studying molecular interactions.

One of the most notable aspects of 2-{2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-2-cyclopropylacetic acid is its role in peptide coupling reactions. The Fmoc-protected amino acid moiety is widely used in solid-phase peptide synthesis (SPPS), a technique that has gained immense popularity due to its efficiency and scalability. Researchers are increasingly exploring this compound for its ability to facilitate the synthesis of complex peptides, which are essential in developing treatments for diseases such as cancer, diabetes, and neurodegenerative disorders.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and biotechnology. 2-{2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-2-cyclopropylacetic acid aligns perfectly with this trend, offering a robust platform for creating tailored peptide sequences. Its cyclopropyl and cyclobutyl rings introduce conformational constraints, which can enhance the stability and bioavailability of peptide-based drugs—a hot topic in modern drug discovery.

Another area where this compound shines is in the development of protease inhibitors. Proteases are enzymes that play critical roles in various physiological and pathological processes, making them attractive targets for therapeutic intervention. The unique structural features of 2-{2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-2-cyclopropylacetic acid allow it to mimic natural peptide substrates, thereby inhibiting protease activity. This property is particularly relevant in the context of viral infections, where protease inhibitors have shown remarkable efficacy.

From a commercial perspective, the market for Fmoc-protected amino acids and related derivatives is expanding rapidly. Pharmaceutical companies and research institutions are actively seeking high-quality intermediates like 2-{2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-2-cyclopropylacetic acid to accelerate their R&D efforts. The compound's versatility and compatibility with automated synthesis platforms further enhance its appeal, making it a staple in modern laboratories.

In conclusion, 2-{2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}-2-cyclopropylacetic acid (CAS No. 2171699-04-8) represents a cutting-edge tool in chemical and biomedical research. Its applications span from peptide synthesis to drug discovery, aligning with current trends in biotechnology and personalized medicine. As the scientific community continues to explore its potential, this compound is poised to play an increasingly vital role in shaping the future of therapeutics.